Cas no 127141-86-0 (4-Chlorobenzyl pinacolone)

• Product Name: 4-Chlorobenzyl pinacolone
• CAS No: 127141-86-0
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 63859
• PubChem ID: 56846371
• Update Time: 2025-04-18

4-Chlorobenzyl pinacolone Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzyl pinacolone
• 5-(4-Chlorophenyl)-2,2-dimethyl-3-pentanone
• 4-chlorobenzyl pinacolone,5-(4-chlorophenyl)-2,2-dimethyl pentanone-3
• 5-(4-chlorophenyl)-5-methylhexan-3-one
• 127141-86-0
• AKOS015914601
• SCHEMBL10365625

• Inchi： 1S/C13H17ClO/c1-4-12(15)9-13(2,3)10-5-7-11(14)8-6-10/h5-8H,4,9H2,1-3H3
• InChI Key： QAJQBZOWUDEPJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)CC(CC)=O

Computed Properties

• Exact Mass: 224.09700
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.050
• Boiling Point: 297 ºC
• Flash Point: 179 ºC
• PSA: 17.07000
• LogP: 3.98680